Cas no 1250085-07-4 (2-(5-chlorothiophen-2-yl)-2-ethoxyethan-1-amine)

• Product Name: 2-(5-chlorothiophen-2-yl)-2-ethoxyethan-1-amine
• CAS No: 1250085-07-4
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 6113926
• PubChem ID: 61631140
• Update Time: 2024-01-16

2-(5-chlorothiophen-2-yl)-2-ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-2-ethoxyethan-1-amine
• 2-Thiopheneethanamine, 5-chloro-β-ethoxy-
• 1250085-07-4
• CS-0285730
• AKOS010895410
• EN300-1293836

• Inchi： 1S/C8H12ClNOS/c1-2-11-6(5-10)7-3-4-8(9)12-7/h3-4,6H,2,5,10H2,1H3
• InChI Key： FYWVSYYXQUFOGQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)S1)(CN)OCC

Computed Properties

• Exact Mass: 205.0328129g/mol
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 279.0±35.0 °C(Predicted)
• pka: 7.42±0.10(Predicted)